ethyl N-(5-amino-3-iodopyridin-2-yl)-N-(ethoxycarbonyl)carbamate
Overview
Description
Ethyl N-(5-amino-3-iodopyridin-2-yl)-N-(ethoxycarbonyl)carbamate (EIPEC) is an organic compound that has been widely studied for its potential use in laboratory experiments and scientific research. EIPEC is a small molecule that can be synthesized in a variety of ways, and its properties make it an attractive choice for a range of applications.
Scientific Research Applications
Antimitotic Agents and Cancer Research
Ethyl N-(5-amino-3-iodopyridin-2-yl)-N-(ethoxycarbonyl)carbamate and its analogs have shown potential as antimitotic agents, which are crucial in cancer research. Studies indicate that certain isomers of this compound exhibit significant biological activity, impacting mitosis and showing cytotoxic activity against cancer cells in experimental models. For instance, the S- and R-isomers of ethyl [5-amino-1,2-dihydro-3-(4-hydroxyphenyl)-2-methylpyrido[3,4-b]pyrazin-7-yl]carbamate, a related compound, have been found to be active in several biological systems, with the S-isomer being more potent (Temple & Rener, 1992). Furthermore, modifications in the carbamate group of these compounds can significantly affect their antineoplastic properties (Temple, Rener, & Comber, 1989).
Synthesis and Biological Activity
The synthesis of various derivatives of ethyl N-(5-amino-3-iodopyridin-2-yl)-N-(ethoxycarbonyl)carbamate has been explored for their potential in medical applications. These derivatives have been tested for their antimicrobial and antimitotic activities. For example, the synthesis of potential anticancer agents, such as pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines, derived from ethyl N-(5-amino-3-iodopyridin-2-yl)-N-(ethoxycarbonyl)carbamate, has shown effects on the proliferation and mitotic index of cultured cells and survival of mice bearing leukemia (Temple et al., 1983).
Other Chemical Studies
In addition to its potential in cancer research, ethyl N-(5-amino-3-iodopyridin-2-yl)-N-(ethoxycarbonyl)carbamate has been a subject of various chemical studies. For instance, research has been conducted on the nucleophilic reactions of heterocyclic bases with alkoxycarbonyl isothiocyanates, which include compounds similar to ethyl N-(5-amino-3-iodopyridin-2-yl)-N-(ethoxycarbonyl)carbamate (Matsui, Nagano, Tobitsuka, & Oyamada, 1974).
properties
IUPAC Name |
ethyl N-(5-amino-3-iodopyridin-2-yl)-N-ethoxycarbonylcarbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14IN3O4/c1-3-18-10(16)15(11(17)19-4-2)9-8(12)5-7(13)6-14-9/h5-6H,3-4,13H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZMPMJIJJHYYRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N(C1=C(C=C(C=N1)N)I)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14IN3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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